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An In-depth Technical Guide to the Natural Occurrence of Iron Titanium Trioxide:
Pseudobrookite

Introduction

Pseudobrookite, with the idealized chemical formula Fe2TiOs, is an iron titanium oxide mineral
belonging to the pseudobrookite group.[1] First described in 1878 by Koch, its name is derived
from the Greek word pseudo for "false" and "brookite” due to its misleading resemblance to the
mineral brookite.[2][3] This technical guide provides a comprehensive overview of the natural
occurrence of pseudobrookite, its crystallographic and physical properties, formation
conditions, and common associated minerals. It also details experimental protocols for its
synthesis and characterization, targeting researchers, scientists, and professionals in drug
development who may have an interest in iron-titanium oxides.

Natural Occurrence and Geological Environment

Pseudobrookite typically forms as a result of pneumatolytic processes, which involve the action
of hot gases released during the late stages of volcanic activity.[1][4] It is commonly found in
titanium-rich volcanic rocks such as andesites, rhyolites, and basalts.[2][5] The mineral can
also be associated with xenoliths, which are foreign rock fragments incorporated into volcanic
rocks.[2] Furthermore, pseudobrookite is frequently observed within lithophysae, which are
hollow, bubble-like structures in volcanic rocks.[2][5] While predominantly found in volcanic and
post-volcanic environments, it has also been reported in plutonic rocks.[4]
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Notable Localities

Pseudobrookite is a relatively rare mineral but has been identified in various locations
worldwide. The type locality for pseudobrookite is Uroi Hill (Arany Hill) in Simeria, Hunedoara
County, Romania.[1][2] Other significant occurrences include:

o Europe: Mayen in the Eifel district, Germany; Mont Dore, Puy-de-Déme, France; Vesuvius
and Etna, Italy; and Jumilla, Murcia Province, Spain.[2][3][6]

o North America: Thomas Range, Juab County, Utah; Crater Lake and Lemolo Lake, Oregon;
the Black Range, Sierra County, New Mexico in the USA; and Cerro los Remedios, Durango,
Mexico.[2][6]

» Africa and Atlantic Islands: Faial and S&o Miguel Islands, Azores; Kilimanjaro, Tanzania; and
Reunion Island.[2][6]

o USA: A notable occurrence in a plutonic environment is in the Nine Mile Pluton, Marathon
County, Wisconsin.[4][7]

Associated Minerals

Pseudobrookite is frequently found in association with a variety of other minerals, which can
provide clues about its formation environment. The most common associated minerals are:

e Oxides: Hematite (Fe20s3), Magnetite (FesOa), Bixbyite-((Mn,Fe)203), and limenite (FeTiOs).
[11[2]

 Silicates: Enstatite-Ferrosilite series ((Mg,Fe)SiOs), Tridymite (SiOz), Quartz (SiOz), Sanidine
(K(AISi30s)), Topaz (Al2(SiO4)(F,OH)2), Spessartine (MnsAl2(SiOa4)s), Beryl (BesAl2(SieO1s)),
and various micas.[1][2]

e Others: Cassiterite (SnOz2) and Apatite (Cas(POa4)3(F,Cl,OH)).[2]

Crystallographic and Physical Properties

Pseudobrookite crystallizes in the orthorhombic system, belonging to the dipyramidal class
(mmm) with the space group Bbmm.[1][2] Its crystal structure consists of a three-dimensional
framework of distorted FeOs and TiOs octahedra.[3][9]
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Quantitative Data

The following tables summarize the key crystallographic and physical properties of

pseudobrookite.

Table 1: Crystallographic Data for Pseudobrookite

Property Value Reference
Crystal System Orthorhombic [1112]
Crystal Class Dipyramidal (mmm) [2]

Space Group Bbmm [11[2]

a=29.7965(25) A, b =

Unit Cell Parameters
9.9805(25) A, ¢ =3.7301(1) A

[1]

a:b:c Ratio 0.982:1:0.374

[1]

Unit Cell Volume 364.71 A3

[1]

Table 2: Physical and Optical Properties of Pseudobrookite
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Property Value Reference
Brownish black, reddish brown,

Color [1]
or black

Luster Adamantine, Greasy, Metallic [1]

Streak Reddish brown to ocher-yellow  [1]

Hardness (Mohs scale)

6

[1]3]

Density 4.33 - 4.39 g/lcm?3 [1]

Cleavage Distinct on {010} [1]
Irregular/Uneven, Sub-

Fracture [1]

Conchoidal

Optical Properties

Biaxial (+)

[2]

Refractive Indices

na = 2.350, n3 = 2.390, ny =
2.420

[2]

Birefringence

6 =0.070

[2]

2V angle (measured)

50°

[2]

Table 3: Chemical Composition of Pseudobrookite (Ideal)

Element Weight %
Iron (Fe) 46.62
Oxygen (O) 33.39
Titanium (Ti) 19.98

Calculated from the ideal formula Fe2TiOs.[1]

Experimental Protocols

The synthesis and characterization of pseudobrookite are crucial for understanding its

properties and potential applications. Various methods have been developed for its laboratory
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synthesis.

Synthesis Methods

Several techniques are employed for the synthesis of pseudobrookite (FezTiOs), including:

Solid-State Reaction: This is a common and straightforward method involving the high-
temperature reaction of precursor materials.[10][11]

e Sol-Gel Method: This technique allows for the synthesis of nanoparticles at lower
temperatures and offers good control over stoichiometry and homogeneity.[12]

e Hydrothermal Synthesis: This method involves crystallization from aqueous solutions at high
temperatures and pressures.[13][14]

o Co-precipitation: This technigue involves the simultaneous precipitation of iron and titanium
hydroxides or other precursors from a solution.[15]

« Ball-milling: A mechanical method used to produce fine powders, which can be followed by
calcination.[13]

Detailed Experimental Protocol: Solid-State Reaction

This protocol describes a typical solid-state reaction for the synthesis of pseudobrookite.

Materials:

Iron(l1l) oxide (Fez203) powder

Titanium dioxide (TiO2) powder (anatase or rutile)

Ethanol

High-energy ball mill

Electric chamber furnace

Procedure:
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Stoichiometric amounts of Fe203 and TiO2 powders are weighed.

The powders are mixed and placed in a stainless steel milling container with stainless steel
balls. Ethanol is added as a milling medium.

The mixture is milled for several hours (e.g., 5 hours) using a high-energy ball mill to ensure
homogeneous mixing and reduce patrticle size.[11]

After milling, the resulting powder is dried to remove the ethanol.

The dried powder is then placed in an alumina crucible and sintered in an electric chamber
furnace.

The sintering is typically carried out at a temperature of 1000°C for a duration of 5 hours in
an air atmosphere.[10][11]

After sintering, the furnace is cooled down to room temperature, and the resulting
pseudobrookite powder is collected.

Characterization Techniques

The synthesized materials are characterized using various analytical techniques to confirm
their phase purity, crystal structure, morphology, and other properties.

X-ray Diffraction (XRD): Used to identify the crystalline phases present and to determine the
crystal structure and lattice parameters.[10][15]

Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size,
and microstructure of the synthesized powder.[15][16]

Energy-Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS is used to
determine the elemental composition of the sample.[16]

Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the
nanoparticles to observe their detailed morphology and crystalline structure.[13]

Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the characteristic
vibrational modes of the Fe-O and Ti-O bonds in the pseudobrookite structure.[12]
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» Vibrating Sample Magnetometer (VSM): Measures the magnetic properties of the material,

such as magnetization and coercivity.[15]

 Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Used for precise
chemical analysis of the elemental composition.[15]

Visualizations
Experimental Workflow for Pseudobrookite Synthesis
and Characterization

The following diagram illustrates a typical workflow for the synthesis of pseudobrookite via the

solid-state reaction method and its subsequent characterization.

Start Materials:
Fe20s and TiO2 powders

High-Energy Ball Milling

Pseudobrookite (Fe2TiOs)
(with Ethanol) Powder

Sintering
(e.g., 1000°C for 5h)

Click to download full resolution via product page

Caption: Workflow for pseudobrookite synthesis and characterization.

Logical Relationship of Pseudobrookite Formation
Environment
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This diagram illustrates the key factors and geological settings that lead to the formation of
natural pseudobrookite.

Ti-Rich Magma

(Andesite, Rhyolite, Basalt)

Volcanic / Post-Volcanic
Environment

v

Reaction with Xenoliths Formation in Lithophysae

Pneumatolytic Processes
(Hot Gases)

Pseudobrookite (Fe2TiOs)
Formation

Click to download full resolution via product page

Caption: Geological formation pathways of pseudobrookite.

Conclusion

Pseudobrookite, a fascinating iron titanium trioxide, provides valuable insights into the
geochemical processes occurring in high-temperature volcanic and magmatic environments. Its
distinct crystallographic and physical properties, coupled with its association with specific
mineral assemblages, make it a subject of interest for geologists and material scientists. The
ability to synthesize pseudobrookite in the laboratory through various methods further opens up
avenues for detailed investigation of its properties and potential technological applications. This
guide has summarized the key aspects of its natural occurrence and provided a foundation for
further research and exploration of this mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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